Urolithin D
Urolithin D
Urolithin D, also known as urolithin-D, belongs to the class of organic compounds known as 7, 8-dihydroxycoumarins. These are coumarins bearing two hydroxyl groups at the C7- and C8-positions of the coumarin skeleton, respectively. Urolithin D is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, urolithin D is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
131086-98-1
VCID:
VC0031458
InChI:
InChI=1S/C13H8O6/c14-8-2-1-5-6-3-9(15)10(16)4-7(6)13(18)19-12(5)11(8)17/h1-4,14-17H
SMILES:
C1=CC(=C(C2=C1C3=CC(=C(C=C3C(=O)O2)O)O)O)O
Molecular Formula:
C13H8O6
Molecular Weight:
260.2 g/mol
Urolithin D
CAS No.: 131086-98-1
Reference Standards
VCID: VC0031458
Molecular Formula: C13H8O6
Molecular Weight: 260.2 g/mol
CAS No. | 131086-98-1 |
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Product Name | Urolithin D |
Molecular Formula | C13H8O6 |
Molecular Weight | 260.2 g/mol |
IUPAC Name | 3,4,8,9-tetrahydroxybenzo[c]chromen-6-one |
Standard InChI | InChI=1S/C13H8O6/c14-8-2-1-5-6-3-9(15)10(16)4-7(6)13(18)19-12(5)11(8)17/h1-4,14-17H |
Standard InChIKey | NEZDQSKPNPRYAW-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C2=C1C3=CC(=C(C=C3C(=O)O2)O)O)O)O |
Canonical SMILES | C1=CC(=C(C2=C1C3=CC(=C(C=C3C(=O)O2)O)O)O)O |
Physical Description | Solid |
Description | Urolithin D, also known as urolithin-D, belongs to the class of organic compounds known as 7, 8-dihydroxycoumarins. These are coumarins bearing two hydroxyl groups at the C7- and C8-positions of the coumarin skeleton, respectively. Urolithin D is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, urolithin D is primarily located in the membrane (predicted from logP). |
Synonyms | 3,4,8,9-Tetrahydroxyurolithin; 3,4,8,9-Tetrahydroxy-6H-dibenzo[b,d]pyran-6-one_x000B_ |
PubChem Compound | 5482042 |
Last Modified | Nov 11 2021 |
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